Ethyl 4-((9-(2-methoxyethyl)-2-methyl-4-oxo-4,8,9,10-tetrahydrochromeno[8,7-e][1,3]oxazin-3-yl)oxy)benzoate

• IUPAC Name: ethyl 4-[[9-(2-methoxyethyl)-2-methyl-4-oxo-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-3-yl]oxy]benzoate
• InChI: InChI=1S/C24H25NO7/c1-4-29-24(27)16-5-7-17(8-6-16)32-22-15(2)31-23-18(21(22)26)9-10-20-19(23)13-25(14-30-20)11-12-28-3/h5-10H,4,11-14H2,1-3H3
• InChI Key: OESLJUVOKWQBIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC4=C3CN(CO4)CCOC)C
• Molecular Formula: C24H25NO7
• Molecular Weight: 439.5 g/mol

Description

Ethyl 4-((9-(2-methoxyethyl)-2-methyl-4-oxo-4,8,9,10-tetrahydrochromeno[8,7-e][1,3]oxazin-3-yl)oxy)benzoate is a useful research compound. Its molecular formula is C24H25NO7 and its molecular weight is 439.464. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-((9-(2-methoxyethyl)-2-methyl-4-oxo-4,8,9,10-tetrahydrochromeno[8,7-e][1,3]oxazin-3-yl)oxy)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-((9-(2-methoxyethyl)-2-methyl-4-oxo-4,8,9,10-tetrahydrochromeno[8,7-e][1,3]oxazin-3-yl)oxy)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research has demonstrated the synthesis and structural analysis of compounds related to Ethyl 4-((9-(2-methoxyethyl)-2-methyl-4-oxo-4,8,9,10-tetrahydrochromeno[8,7-e][1,3]oxazin-3-yl)oxy)benzoate. Studies include the preparation of optical isomers and the assignment of their absolute configurations, contributing to the understanding of their chemical behavior and potential for further application in synthetic chemistry (Howe et al., 1976).

Nonlinear Optical (NLO) Properties

Recent research has explored the NLO properties of derivatives similar to the chemical . For instance, ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate (EMAB) and its derivatives have been investigated, revealing promising candidates for NLO materials with significant hyperpolarizabilities, suggesting their potential in the development of new optical materials (Kiven et al., 2023).

Hydrolysis Studies

Another aspect of scientific research involves the hydrolysis of related compounds. Studies have detailed the reactions of specific acetylenecarboxylic acid derivatives with amines, leading to compounds that undergo hydrolysis under various conditions. These reactions provide insights into the stability and reactivity of these compounds, which can be crucial for their application in synthetic pathways (Iwanami et al., 1964).

Biological Activity

While excluding information directly related to drug use and side effects, it's worth noting that related research investigates the potential biological activity of similar compounds. For instance, novel anti-juvenile hormone agents have been synthesized, showing significant biological activity in model organisms. These findings could have implications for understanding hormone regulation and could lead to applications beyond pharmaceuticals, such as in agriculture (Ishiguro et al., 2003).

Material Science Applications

Furthermore, research into the synthesis and structure of compounds with benzoxazine skeletons has implications for material science, offering potential pathways for the development of new materials with specific chemical and physical properties (Manolov et al., 2012).